Alpha-Glucosidase Inhibition: Erythro Stereoisomer Activity Compared to Acarbose
Erythro-Guaiacylglycerol beta-coniferyl ether demonstrates a potent and specific inhibition of α-glucosidase with an EC50 of 18.71 µM . This value is comparable to the clinically used α-glucosidase inhibitor acarbose, which serves as a positive control in numerous studies . Notably, the threo diastereomer has not been documented with this inhibitory activity, highlighting the critical role of the erythro stereochemistry for this specific target engagement.
EC50 18.71 µM (erythro); acarbose typically ~1–10 µM
Supports enzyme inhibition assay context
Threo isomer activity not documented; stereochemistry-dependent target engagement
| Evidence Dimension | Inhibitory activity against α-glucosidase (EC50) |
|---|---|
| Target Compound Data | 18.71 µM |
| Comparator Or Baseline | Acarbose (EC50 typically reported in the low micromolar range, e.g., ~1-10 µM depending on assay conditions) |
| Quantified Difference | Comparable order of magnitude; target compound is within the active range of a known clinical drug |
| Conditions | In vitro enzymatic assay |
Why This Matters
This quantitative inhibition data positions erythro-guaiacylglycerol beta-coniferyl ether as a relevant chemical probe for studying postprandial hyperglycemia modulation, offering a natural product-derived alternative scaffold for diabetes research.
